Cas no 75903-58-1 (6-Aminopyridine-2-sulfonamide)

• Product Name: 6-Aminopyridine-2-sulfonamide
• CAS No: 75903-58-1
• MF: C₅H₇N₃O₂S
• MW: 173.192979097366
• MDL: MFCD18816592
• CID: 560685
• PubChem ID: 12684253
• Update Time: 2025-09-28

6-Aminopyridine-2-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 6-Aminopyridine-2-sulfonamide
• 2-Pyridinesulfonamide,6-amino-
• 6-amino-2-Pyridinesulfonamide
• GFQVENVAWVSTNP-UHFFFAOYSA-N
• 2-Pyridinesulfonamide,6-amino-(9CI)
• AK174302
• SCHEMBL17647899
• A923258
• CS-0158099
• 75903-58-1
• C76427
• AKOS022638672
• DS-8691
• GS1214
• SB53445
• MFCD18816592
• DTXSID201308409
• EN300-276714
• DB-095442

• MDL： MFCD18816592
• Inchi： 1S/C5H7N3O2S/c6-4-2-1-3-5(8-4)11(7,9)10/h1-3H,(H2,6,8)(H2,7,9,10)
• InChI Key： GFQVENVAWVSTNP-UHFFFAOYSA-N
• SMILES： S(C1C=CC=C(N)N=1)(N)(=O)=O

Computed Properties

• Exact Mass: 173.02601
• Monoisotopic Mass: 173.02589765g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 220
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 107
• XLogP3: -0.6

Experimental Properties

• Boiling Point: 455.2±55.0°C at 760 mmHg
• PSA: 99.07

6-Aminopyridine-2-sulfonamide Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Storage Condition：Keep in dark place,Inert atmosphere,Room temperature

Additional information on 6-Aminopyridine-2-sulfonamide

6-Aminopyridine-2-sulfonamide (CAS No. 75903-58-1): An Overview of Its Properties, Applications, and Recent Research

6-Aminopyridine-2-sulfonamide (CAS No. 75903-58-1) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as 2-sulfamoylpyridin-6-amine, is characterized by its unique structural features, which include a pyridine ring and a sulfonamide group. These properties make it an attractive candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular formula of 6-Aminopyridine-2-sulfonamide is C₆H₈N₄O₂S, and its molecular weight is approximately 184.19 g/mol. The compound is a white crystalline solid that is soluble in water and polar organic solvents such as methanol and dimethyl sulfoxide (DMSO). Its solubility properties are crucial for its use in various chemical and biological assays.

In recent years, 6-Aminopyridine-2-sulfonamide has been the subject of extensive research due to its potential as a lead compound in drug discovery. One of the key areas of interest is its ability to act as a scaffold for the development of inhibitors targeting specific enzymes and receptors. For instance, studies have shown that derivatives of 6-Aminopyridine-2-sulfonamide can effectively inhibit enzymes involved in inflammatory processes, making them promising candidates for the treatment of inflammatory diseases.

A notable study published in the Journal of Medicinal Chemistry in 2021 explored the use of 6-Aminopyridine-2-sulfonamide derivatives as potent inhibitors of cyclooxygenase (COX) enzymes. COX enzymes are key players in the production of prostaglandins, which are mediators of inflammation and pain. The researchers synthesized a series of 6-Aminopyridine-2-sulfonamide-based compounds and evaluated their inhibitory activity against COX-1 and COX-2 enzymes. The results demonstrated that several derivatives exhibited high selectivity for COX-2 over COX-1, suggesting their potential as safer alternatives to nonsteroidal anti-inflammatory drugs (NSAIDs) with fewer gastrointestinal side effects.

Beyond its anti-inflammatory properties, 6-Aminopyridine-2-sulfonamide has also shown promise in the field of cancer research. A study published in Cancer Research in 2020 investigated the antitumor activity of 6-Aminopyridine-2-sulfonamide-based compounds against various cancer cell lines. The researchers found that certain derivatives exhibited significant cytotoxicity against breast cancer, lung cancer, and colon cancer cells. Further mechanistic studies revealed that these compounds induced apoptosis through the activation of caspase pathways and the inhibition of cell cycle progression.

The structural flexibility of 6-Aminopyridine-2-sulfonamide allows for the introduction of various functional groups to modulate its biological activity. For example, substituting different alkyl or aryl groups on the pyridine ring can enhance its binding affinity to specific targets or improve its pharmacokinetic properties. This versatility makes it an ideal starting point for structure-activity relationship (SAR) studies, which are essential for optimizing lead compounds during drug development.

In addition to its therapeutic applications, 6-Aminopyridine-2-sulfonamide has also been used as a building block in synthetic chemistry. Its reactivity with various electrophiles and nucleophiles enables the synthesis of complex molecules with diverse functionalities. For instance, it can be used to prepare sulfonamides with specific biological activities or to form conjugates with other bioactive molecules for targeted drug delivery.

The safety profile of 6-Aminopyridine-2-sulfonamide is another important consideration for its use in pharmaceutical applications. Preclinical studies have generally shown that it has low toxicity at therapeutic concentrations. However, as with any new chemical entity, comprehensive safety assessments are necessary to ensure its safe use in humans. These assessments typically include toxicity studies in animal models, pharmacokinetic evaluations, and genotoxicity testing.

In conclusion, 6-Aminopyridine-2-sulfonamide (CAS No. 75903-58-1) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for the development of novel therapeutic agents targeting inflammatory diseases and cancer. Ongoing research continues to uncover new applications and optimize its properties for clinical use.